3-(2,5-dimethylphenyl)-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-2-ylmethyl)thiourea

• IUPAC Name: 3-(2,5-dimethylphenyl)-1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-1-(pyridin-2-ylmethyl)thiourea
• InChI: InChI=1S/C27H30N4OS/c1-18-8-9-19(2)26(15-18)30-27(33)31(17-21-7-5-6-13-28-21)14-12-23-20(3)29-25-11-10-22(32-4)16-24(23)25/h5-11,13,15-16,29H,12,14,17H2,1-4H3,(H,30,33)
• InChI Key: USXYPKKROFSOQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=S)N(CCC2=C(NC3=C2C=C(C=C3)OC)C)CC4=CC=CC=N4
• Molecular Formula: C27H30N4OS
• Molecular Weight: 458.6 g/mol

Description

3-(2,5-dimethylphenyl)-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-2-ylmethyl)thiourea is a useful research compound. Its molecular formula is C27H30N4OS and its molecular weight is 458.62. The purity is usually 95%.
BenchChem offers high-quality 3-(2,5-dimethylphenyl)-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-2-ylmethyl)thiourea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2,5-dimethylphenyl)-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-2-ylmethyl)thiourea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Chemical Synthesis and Molecular Structures : Research has focused on the synthesis of novel compounds with structural similarities, demonstrating methodologies that could be applied to the synthesis of the target compound. For example, studies have explored the transformations of dimethyl acetone-1,3-dicarboxylate leading to the synthesis of various heterocyclic compounds, indicating the compound's potential application in the development of new chemical entities with possible biological activities (Žugelj et al., 2009).

Biological Activities

• Potential Anticonvulsant Agents : Schiff bases of 3-aminomethyl pyridine have been synthesized and evaluated for anticonvulsant activity, suggesting that compounds with pyridinylmethyl structures may exhibit neurological benefits (Pandey & Srivastava, 2011).
• Antimicrobial and Antifungal Activities : Novel pyrimidine derivatives with pyridin-3-ylmethyl thio and phenylamino moieties have shown significant antifungal activities, indicating the potential antimicrobial applications of compounds with similar structural features (Wang et al., 2018).

Pharmacological Potential

• Inhibition of Leukotriene Synthesis : Compounds designed to inhibit leukotriene synthesis for the treatment of asthma and allergic conditions have been developed, highlighting the therapeutic potential of compounds with complex molecular architectures in respiratory diseases (Hutchinson et al., 2009).